Cas no 1805668-78-3 (Methyl 2-chloromethyl-3-cyano-6-methylbenzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-6-methylbenzoate
• CAS No: 1805668-78-3
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4953589
• Update Time: 2025-06-08

Methyl 2-chloromethyl-3-cyano-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-6-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-7-3-4-8(6-13)9(5-12)10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： MIHPNNXZXPJOGZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-3-cyano-6-methylbenzoate

Methyl 2-chloromethyl-3-cyano-6-methylbenzoate (CAS No. 1805668-78-3): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 2-chloromethyl-3-cyano-6-methylbenzoate, identified by its CAS number 1805668-78-3, is a significant compound in the realm of organic synthesis and pharmaceutical development. This benzoate derivative features a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloromethyl and cyanо functional groups provides a rich chemical handle for further modifications, enabling the construction of complex structures with potential therapeutic applications.

The compound's molecular structure, characterized by a benzene ring substituted with a methyl group at the 6-position, a cyano group at the 3-position, and an esterified carboxyl group at the 2-position, contributes to its reactivity and utility. The ester moiety not only enhances solubility in polar solvents but also serves as a versatile anchor for further functionalization. This dual functionality has been exploited in recent years to develop novel synthetic strategies for drug candidates targeting various diseases.

In the context of pharmaceutical research, Methyl 2-chloromethyl-3-cyano-6-methylbenzoate has been employed in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, researchers have leveraged its reactive sites to construct fused rings systems, such as pyrazoles and triazoles, which are integral components in many pharmacophores. These heterocycles exhibit diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer effects, making them attractive targets for drug discovery.

Recent advancements in synthetic methodologies have highlighted the compound's role in constructing complex molecular architectures. The chloromethyl group, in particular, serves as a nucleophilic center that can undergo reactions with nucleophiles such as amines and alcohols to form amides and ethers, respectively. This reactivity has been harnessed in the development of peptidomimetics and other bioactive molecules that mimic natural peptides' structure and function. Such mimetics are increasingly important in drug design due to their ability to interact with biological targets with high specificity.

The cyanо group at the 3-position of the benzene ring adds another layer of reactivity to Methyl 2-chloromethyl-3-cyano-6-methylbenzoate. This group can be transformed into other functional moieties through various chemical transformations, including hydrolysis to form carboxylic acids or reduction to yield hydroxyl groups. These transformations expand the compound's utility in synthetic chemistry, allowing for the creation of diverse molecular libraries for high-throughput screening.

The compound's versatility has also been recognized in materials science applications. Researchers have explored its use as a precursor for polymers and coatings that exhibit unique properties such as enhanced thermal stability or biodegradability. The incorporation of functional groups like cyano and chloromethyl into polymer backbones can impart specific characteristics that are desirable for advanced materials used in electronics, textiles, and biomedical devices.

In summary, Methyl 2-chloromethyl-3-cyano-6-methylbenzoate (CAS No. 1805668-78-3) is a multifaceted compound with significant implications in both pharmaceutical and materials science research. Its unique structural features enable diverse synthetic pathways, making it an indispensable intermediate for constructing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow even further.